1-(2-fluorophenyl)-N-methylcyclopropane-1-carboxamide
Overview
Description
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds such as “1-(2-fluorophenyl)pyrazoles” have been synthesized through 1,3-dipolar cycloaddition reactions . Another compound, “N-(2-Fluorophenyl)-1-(5-nitrothiophen-2-yl)methanimine”, has been synthesized by refluxing a mixture of a solution containing 5-nitrothiophene-2-carboxyaldehyde and 2-fluoroaniline .Scientific Research Applications
Fluorinated Compounds in Chemistry
Fluorinated Alternatives for Industrial Applications
Fluorinated compounds, such as perfluoroalkyl carboxylic acids (PFCAs) and perfluoroalkane sulfonic acids (PFSAs), have seen significant attention due to their industrial applications and environmental impact. The transition to safer fluorinated alternatives is ongoing, highlighting the importance of understanding the behavior and effects of such compounds in various applications (Wang et al., 2013).
Synthesis of Fluorinated Biphenyls
The practical synthesis of fluorinated biphenyls, which shares a fluorine component with "1-(2-fluorophenyl)-N-methylcyclopropane-1-carboxamide", indicates the utility of fluorinated compounds in pharmaceuticals and materials science. The development of efficient synthesis methods for such compounds is crucial for their application in creating new materials and drugs (Qiu et al., 2009).
Cyclopropane Derivatives in Research
Reactivity of Methylene- and Alkylidenecyclopropane Derivatives
The unique reactivity of methylene- and alkylidenecyclopropane derivatives, due to their highly strained but stable structures, underlines the potential of cyclopropane-containing compounds like "1-(2-fluorophenyl)-N-methylcyclopropane-1-carboxamide" in synthetic chemistry. These compounds are involved in a variety of reactions, offering pathways for the synthesis of complex molecules (Pellissier, 2010; Pellissier, 2014).
Influence of Fluorine Substituents in Cyclopropane Derivatives
The study of the kinetic and thermodynamic influence of fluorine versus methyl substituents in methylenecyclopropane rearrangements could provide valuable insights into the behavior of fluorine-containing cyclopropane derivatives. Such research highlights the significant impact of fluorine on the chemical properties and reactivity of cyclopropane compounds, potentially relevant to the study of "1-(2-fluorophenyl)-N-methylcyclopropane-1-carboxamide" (Dolbier et al., 1996).
Safety and Hazards
properties
IUPAC Name |
1-(2-fluorophenyl)-N-methylcyclopropane-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12FNO/c1-13-10(14)11(6-7-11)8-4-2-3-5-9(8)12/h2-5H,6-7H2,1H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BGOQNHMNSJREBZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1(CC1)C2=CC=CC=C2F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-fluorophenyl)-N-methylcyclopropane-1-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(([(9H-Fluoren-9-ylmethoxy)carbonyl]amino)methyl)-2-methylbutanoic acid](/img/structure/B2758412.png)
![3-phenyl-2-{[4-(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)piperazin-1-yl]methyl}-3H-imidazo[4,5-b]pyridine](/img/structure/B2758418.png)
![2-chloro-3-[4-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]piperidin-1-yl]naphthalene-1,4-dione](/img/structure/B2758422.png)
![N-(2-(2-(thiophen-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)acetamide](/img/structure/B2758427.png)
![N-(3-(1H-imidazol-1-yl)propyl)-N-(6-ethylbenzo[d]thiazol-2-yl)-3,4-dimethoxybenzamide hydrochloride](/img/structure/B2758429.png)
